1-allyl-4-[(5-chloro-2-thienyl)carbonyl]piperazine

• IUPAC Name: (5-chlorothiophen-2-yl)-(4-prop-2-enylpiperazin-1-yl)methanone
• InChI: InChI=1S/C12H15ClN2OS/c1-2-5-14-6-8-15(9-7-14)12(16)10-3-4-11(13)17-10/h2-4H,1,5-9H2
• InChI Key: FCFSGAQSIKJBNK-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CCN(CC1)C(=O)C2=CC=C(S2)Cl
• Molecular Formula: C12H15ClN2OS
• Molecular Weight: 270.78 g/mol

Description

1-allyl-4-[(5-chloro-2-thienyl)carbonyl]piperazine is a chemical compound that is commonly used in scientific research. It is also known as CTTP and is a member of the piperazine family of compounds. CTTP is a heterocyclic compound that contains a piperazine ring and a thiophene ring. It is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of CTTP is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine. CTTP has been shown to bind to the dopamine transporter and inhibit the reuptake of dopamine, which may contribute to its analgesic and anti-addictive effects.
Biochemical and Physiological Effects:
CTTP has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. CTTP has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, CTTP has been shown to have anti-addictive effects in animal models of drug addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of CTTP is its wide range of biological activities, which makes it a useful tool for studying various biological processes. CTTP is also relatively easy to synthesize and purify, which makes it readily available for research purposes. However, one limitation of CTTP is that it has not been extensively studied in humans, so its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for research on CTTP. One area of interest is the development of CTTP-based drugs for the treatment of pain, inflammation, and cancer. Another area of interest is the study of the mechanisms of action of CTTP and its potential as a tool for studying neurotransmitter systems in the brain. Additionally, further research is needed to establish the safety and efficacy of CTTP in humans.

Synthesis Methods

The synthesis of CTTP involves the reaction of 2-chlorothiophene-5-carboxylic acid with allylamine and piperazine in the presence of a catalyst. The reaction results in the formation of CTTP as a white crystalline powder with a yield of around 80%. The purity of the final product can be improved by recrystallization or chromatography. The synthesis of CTTP is well-established and has been reported in several scientific publications.

Scientific Research Applications

CTTP has been used in various scientific research applications, including drug discovery, neuroscience, and cancer research. It has been shown to have a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor effects. CTTP has also been used as a tool to study the role of neurotransmitters in the brain and the mechanisms of drug addiction.